N,N,N',N'-tetrapropylethanediamide
Overview
Description
N,N,N',N'-tetrapropylethanediamide, also known as TPEN, is a chelating agent that is widely used in scientific research. It is a synthetic compound that has the ability to bind to metal ions, particularly zinc, with high affinity. This property has made it an important tool in studying the role of metal ions in biological systems.
Mechanism of Action
The mechanism of action of N,N,N',N'-tetrapropylethanediamide is based on its ability to bind to metal ions. N,N,N',N'-tetrapropylethanediamide has a high affinity for zinc ions, and once bound, it forms a stable complex that can be easily removed from cells. This property makes N,N,N',N'-tetrapropylethanediamide an effective tool for studying the role of zinc in biological systems.
Biochemical and Physiological Effects:
N,N,N',N'-tetrapropylethanediamide has been shown to have a number of biochemical and physiological effects. In addition to its role in studying metal ion homeostasis, N,N,N',N'-tetrapropylethanediamide has been used to investigate the role of zinc in apoptosis, oxidative stress, and immune function. It has also been shown to have neuroprotective effects in some models of neurodegenerative disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N,N,N',N'-tetrapropylethanediamide in lab experiments is its high affinity for zinc ions. This property allows researchers to selectively chelate zinc from cells, without affecting other metal ions. However, N,N,N',N'-tetrapropylethanediamide has some limitations. It can be toxic to cells at high concentrations, and its use can lead to the depletion of other metal ions, such as copper and iron.
Future Directions
There are a number of future directions for research involving N,N,N',N'-tetrapropylethanediamide. One area of interest is in the study of the role of zinc in cancer. It has been shown that zinc plays a role in tumor growth and metastasis, and N,N,N',N'-tetrapropylethanediamide may be a useful tool for investigating this process. Additionally, N,N,N',N'-tetrapropylethanediamide may be useful in the development of new therapies for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
In conclusion, N,N,N',N'-tetrapropylethanediamide, or N,N,N',N'-tetrapropylethanediamide, is a chelating agent that is widely used in scientific research. Its ability to selectively bind to zinc ions has made it an important tool in studying the role of metal ions in biological systems. While it has some limitations, N,N,N',N'-tetrapropylethanediamide has a number of advantages that make it a valuable tool for researchers in a variety of fields. Future research involving N,N,N',N'-tetrapropylethanediamide may lead to new insights into the role of metal ions in disease processes, and the development of new therapies for a wide range of conditions.
Scientific Research Applications
N,N,N',N'-tetrapropylethanediamide has been used in a wide range of scientific research applications. One of the main areas of interest is in the study of metal ion homeostasis in cells. It has been shown that N,N,N',N'-tetrapropylethanediamide can be used to selectively chelate zinc ions from cells, allowing researchers to investigate the role of zinc in various cellular processes.
properties
IUPAC Name |
N,N,N',N'-tetrapropyloxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H28N2O2/c1-5-9-15(10-6-2)13(17)14(18)16(11-7-3)12-8-4/h5-12H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LWXKSSOYBJUTTP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CCC)C(=O)C(=O)N(CCC)CCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H28N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.38 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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